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Compound of Interest

Compound Name: 3-(3-Fluorophenyl)cyclobutanone

CAS No.: 1080636-45-8

Cat. No.: B1439957

Get Quote

In the landscape of contemporary medicinal chemistry, the pursuit of novel molecular scaffolds

that offer both structural rigidity and tunable electronic properties is paramount. 3-(3-
Fluorophenyl)cyclobutanone emerges as a molecule of significant interest, embodying the

strategic convergence of two powerful chemical motifs: the strained cyclobutane ring and the

electronically-modified fluorophenyl group. The cyclobutane core, with its inherent three-

dimensionality, serves as a valuable bioisostere, enabling chemists to escape the "flatland" of

traditional aromatic scaffolds and explore new chemical space with improved pharmacological

profiles.[1][2] The incorporation of a fluorine atom further allows for the fine-tuning of

physicochemical properties such as lipophilicity, metabolic stability, and target-binding

interactions, making it a staple in modern drug design.[3]

This guide provides an in-depth analysis of the core chemical principles governing 3-(3-
Fluorophenyl)cyclobutanone. We will dissect its molecular architecture, explore the nuances

of its chemical bonding, present a validated synthetic workflow, and detail its characteristic

spectroscopic signature. This document is intended for researchers, scientists, and drug

development professionals seeking a comprehensive understanding of this versatile building

block.
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Part 1: Molecular Architecture and Intrinsic Bonding
Forces
A molecule's reactivity and function are dictated by its structure. For 3-(3-
Fluorophenyl)cyclobutanone, this structure is a fascinating interplay between a high-energy,

strained ring system and a substituted aromatic moiety.

1.1. Core Structural Identification

IUPAC Name: 3-(3-fluorophenyl)cyclobutan-1-one[4]

CAS Number: 1080636-45-8[4]

Molecular Formula: C₁₀H₉FO[4]

Molecular Weight: 164.18 g/mol [4]

Caption: 2D structure of 3-(3-Fluorophenyl)cyclobutanone.

1.2. The Cyclobutanone Core: A Hub of Strained Reactivity

The four-membered cyclobutanone ring is the molecule's reactive engine, primarily due to

significant ring strain. This strain is a combination of two main factors:

Angle Strain: The internal C-C-C bond angles in a cyclobutane ring are forced to be

approximately 90°, a significant deviation from the ideal 109.5° for sp³ hybridized carbons.[5]

[6] This compression leads to poor orbital overlap and destabilizes the C-C sigma bonds,

making them weaker and more susceptible to cleavage.

Torsional Strain: In a perfectly planar cyclobutane, all hydrogen atoms on adjacent carbons

would be eclipsed, creating repulsive steric interactions. To mitigate this, the cyclobutane ring

adopts a puckered or "butterfly" conformation, which slightly reduces the torsional strain at

the cost of a small increase in angle strain.

This inherent strain energy, estimated to be around 26.3 kcal/mol for cyclobutane, is a powerful

driving force for reactions that can open or expand the ring, offering unique synthetic pathways

not accessible with unstrained systems.[7][8] The carbonyl group (C=O) further activates the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1439957/docs?utm_src=pdf-body#introduction-unveiling-a-key-architectural-motif-in-modern-drug-discovery
https://www.benchchem.com/product/b1439957/docs?utm_src=pdf-body#introduction-unveiling-a-key-architectural-motif-in-modern-drug-discovery
https://pubchem.ncbi.nlm.nih.gov/compound/46941976
https://pubchem.ncbi.nlm.nih.gov/compound/46941976
https://pubchem.ncbi.nlm.nih.gov/compound/46941976
https://pubchem.ncbi.nlm.nih.gov/compound/46941976
https://www.benchchem.com/product/b1439957/docs?utm_src=pdf-body#introduction-unveiling-a-key-architectural-motif-in-modern-drug-discovery
https://en.wikipedia.org/wiki/Ring_strain
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/04%3A_Organic_Compounds_-_Cycloalkanes_and_their_Stereochemistry/4.03%3A_Stability_of_Cycloalkanes_-_Ring_Strain
https://www.researchgate.net/publication/233680375_Discovery_and_Development_of_Cyclobutanone-Based_Free_Radical_Ring_Expansion_and_Annulation_Reactions
https://www.smolecule.com/products/s871766
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ring. Its sp² hybridized carbon introduces a site for nucleophilic attack, and its strong,

characteristic infrared absorption near 1780 cm⁻¹ is a key diagnostic feature for this class of

compounds.[8][9]

1.3. The 3-Fluorophenyl Substituent: An Electronic Modulator

The 3-fluorophenyl group is not a passive bystander; it actively modulates the molecule's

electronic properties and, by extension, its reactivity and potential biological interactions.

Inductive Effect (-I): Fluorine is the most electronegative element, exerting a powerful

electron-withdrawing effect through the sigma bond network. This inductive effect is

strongest at the point of attachment and diminishes with distance.[3]

Resonance Effect (+R): The lone pairs on the fluorine atom can be donated into the aromatic

pi-system, an electron-donating effect. However, for fluorine, this resonance effect is

significantly weaker than its inductive pull.

Meta-Positioning: By placing the fluorine at the meta-position, its influence is primarily

transmitted through the strong inductive effect.[8] This positioning decreases the electron

density of the aromatic ring and can subtly influence the acidity of the alpha-protons on the

cyclobutanone ring.

In drug development, the strategic placement of fluorine is a cornerstone of lead optimization. It

can enhance metabolic stability by blocking sites of oxidative metabolism, increase binding

affinity through favorable electrostatic interactions, and modulate lipophilicity (LogP) to improve

cell permeability and pharmacokinetic profiles.[3][10]

Part 2: Synthesis and Spectroscopic Validation
A robust understanding of a molecule requires a reliable method for its synthesis and

unambiguous characterization. The synthesis of 3-arylcyclobutanones is well-established, with

modern cross-coupling reactions providing an efficient and modular approach.

2.1. A Validated Synthetic Workflow: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is an ideal choice for constructing the C-C bond between the

cyclobutane and phenyl rings due to its high functional group tolerance and mild reaction
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conditions. The workflow involves coupling a suitable cyclobutane precursor with 3-

fluorophenylboronic acid.

Reactants:
3-Bromocyclobutanone

3-Fluorophenylboronic acid

Suzuki-Miyaura Coupling
(Heat, Inert Atmosphere)

Catalyst System:
Pd(dppf)Cl₂

Base (e.g., K₂CO₃)

Solvent:
Dioxane/Water

Aqueous Workup
& Extraction

Column Chromatography

Product:
3-(3-Fluorophenyl)cyclobutanone

Spectroscopic Analysis
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Synthetic workflow for 3-(3-Fluorophenyl)cyclobutanone.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is designed to be self-validating, with explanations for each critical step.
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Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a condenser

and magnetic stirrer, add 3-fluorophenylboronic acid (1.1 equivalents) and potassium

carbonate (K₂CO₃, 2.5 equivalents).

Causality: Flame-drying removes adsorbed water, which can interfere with the catalytic

cycle. The base is crucial for the transmetalation step of the Suzuki reaction. An excess

ensures complete activation of the boronic acid.

Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen).

Repeat this cycle three times.

Causality: The Palladium(0) active catalyst is sensitive to oxidation by atmospheric

oxygen, which would deactivate it. An inert atmosphere is essential for catalytic turnover

and high yield.

Solvent and Reagent Addition: Add a degassed 3:1 mixture of dioxane and water. Stir for 10

minutes. Add 3-bromocyclobutanone (1.0 equivalent) followed by the palladium catalyst,

such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.03

equivalents).

Causality: Degassed solvents prevent catalyst oxidation. The aqueous phase is necessary

to dissolve the inorganic base, while the organic phase dissolves the organic reactants.

Pd(dppf)Cl₂ is a robust pre-catalyst that is reduced in situ to the active Pd(0) species.

Reaction: Heat the mixture to 80-90 °C and stir vigorously for 6-12 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).

Causality: Heating provides the necessary activation energy for the catalytic cycle,

particularly the oxidative addition and reductive elimination steps.

Workup: After cooling to room temperature, dilute the mixture with water and extract with

ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), and filter.

Causality: The aqueous workup removes the inorganic salts and water-soluble

components. Brine wash helps to break any emulsions and further remove water from the

organic layer.
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Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by

flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to

yield the pure product.

Causality: Chromatography separates the desired product from unreacted starting

materials, catalyst residues, and byproducts based on polarity.

2.2. Spectroscopic Data and Characterization

Unambiguous structural confirmation is achieved by a suite of spectroscopic techniques. The

expected data for 3-(3-Fluorophenyl)cyclobutanone are summarized below.
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Technique Expected Observations

¹H NMR

Aromatic Protons (δ 6.9-7.4 ppm): Complex

multiplet patterns due to proton-proton and

proton-fluorine couplings. Aliphatic Protons (δ

3.0-3.8 ppm): Multiplets corresponding to the

methine proton (CH) adjacent to the phenyl ring

and the methylene protons (CH₂) of the

cyclobutanone ring.

¹³C NMR

Carbonyl Carbon (C=O): Signal at δ ~205-210

ppm.[11] Aromatic Carbons: Multiple signals in

the δ 110-165 ppm range. The carbon directly

bonded to fluorine will show a large one-bond

coupling constant (¹JCF). Aliphatic Carbons:

Signals in the δ 30-50 ppm range.

¹⁹F NMR
A single resonance in the typical range for an

aryl fluoride.

IR Spectroscopy

C=O Stretch: Strong, sharp absorption band at

~1780-1800 cm⁻¹. The high frequency is

characteristic of a strained four-membered ring

ketone.[8][9] C-F Stretch: Strong absorption

around 1100-1250 cm⁻¹. Aromatic C=C Stretch:

Medium absorptions around 1450-1600 cm⁻¹.

Mass Spectrometry

Molecular Ion (M⁺): A peak at m/z = 164.06,

corresponding to the molecular formula

C₁₀H₉FO. Key Fragments: Fragmentation

patterns corresponding to the loss of CO (m/z =

136) and fragmentation of the cyclobutane ring.

Conclusion: A Synergistic Union of Strain and
Electronics
3-(3-Fluorophenyl)cyclobutanone is more than a simple ketone; it is a highly functionalized

molecular scaffold whose utility is derived from the synergistic interplay of its constituent parts.
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The inherent ring strain of the cyclobutanone core provides a latent reactivity, making it a

versatile precursor for ring-opening and ring-expansion reactions that lead to more complex

molecular architectures.[7][12] Simultaneously, the meta-positioned fluorine atom acts as a

critical electronic and physicochemical modulator, a feature heavily exploited in modern

medicinal chemistry to enhance drug-like properties.[2][3] This in-depth guide has illuminated

the fundamental principles of its structure, bonding, and synthesis, providing the foundational

knowledge necessary for its effective application in pioneering research and the development

of next-generation therapeutics.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9031217/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031217/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9314592/
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/46941976
https://pubchem.ncbi.nlm.nih.gov/compound/46941976
https://en.wikipedia.org/wiki/Ring_strain
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/04%3A_Organic_Compounds_-_Cycloalkanes_and_their_Stereochemistry/4.03%3A_Stability_of_Cycloalkanes_-_Ring_Strain
https://www.researchgate.net/publication/233680375_Discovery_and_Development_of_Cyclobutanone-Based_Free_Radical_Ring_Expansion_and_Annulation_Reactions
https://www.smolecule.com/products/s871766
http://www.orgsyn.org/demo.aspx?prep=CV7P0114
https://escholarship.org/content/qt8xc9b4sg/qt8xc9b4sg.pdf
https://spectrabase.com/compound/8EnpPfQkdWd
https://pubs.acs.org/doi/10.1021/ol101136a
https://www.benchchem.com/product/b1439957/docs#introduction-unveiling-a-key-architectural-motif-in-modern-drug-discovery
https://www.benchchem.com/product/b1439957/docs#introduction-unveiling-a-key-architectural-motif-in-modern-drug-discovery
https://www.benchchem.com/product/b1439957/docs#introduction-unveiling-a-key-architectural-motif-in-modern-drug-discovery
https://www.benchchem.com/product/b1439957/docs#introduction-unveiling-a-key-architectural-motif-in-modern-drug-discovery
https://www.benchchem.com/product/b1439957?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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